Cas no 1594093-49-8 (Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl-)

• Product Name: Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl-
• CAS No: 1594093-49-8
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 5275496
• PubChem ID: 115894714
• Update Time: 2025-07-14

Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl-
• EN300-692760
• 1-(3-methylphenyl)-2-[(pentan-3-yl)amino]ethan-1-ol
• 1594093-49-8

• Inchi： 1S/C14H23NO/c1-4-13(5-2)15-10-14(16)12-8-6-7-11(3)9-12/h6-9,13-16H,4-5,10H2,1-3H3
• InChI Key： WQHNIFFGKCMDGS-UHFFFAOYSA-N
• SMILES： C1(C(CNC(CC)CC)O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 329.7±9.0 °C(Predicted)
• pka: 14.24±0.20(Predicted)

Additional information on Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl-

Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- (CAS No. 1594093-49-8): A Comprehensive Overview

Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl-, identified by the CAS number 1594093-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and advanced chemical methodologies. Its molecular structure, featuring a benzene ring substituted with hydroxymethyl and aminoethylmethyl groups, endows it with distinctive reactivity and potential applications in various biochemical pathways.

The significance of Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- lies in its versatility as a building block in organic synthesis. The presence of both hydroxymethyl (-OH) and aminoethylmethyl (-NCH₂CH₂CH₃) functional groups makes it a valuable intermediate in the synthesis of more complex molecules. These functional groups facilitate various chemical reactions, including nucleophilic substitutions, condensations, and reductions, which are essential for constructing intricate pharmacophores. In recent years, there has been a growing interest in leveraging such intermediates to develop innovative drugs targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the potential of Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- in the design of small-molecule inhibitors. For instance, studies have demonstrated its utility in the synthesis of compounds that modulate enzyme activity, particularly those involved in metabolic disorders and inflammatory conditions. The compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for structure-based drug design. Researchers have utilized computational methods to predict how modifications to its structure can enhance binding affinity and selectivity, leading to more effective therapeutic outcomes.

In the realm of synthetic organic chemistry, Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- serves as a key precursor in the preparation of chiral auxiliaries and ligands. The introduction of stereogenic centers into pharmaceutical compounds is often critical for achieving enantioselective reactions, which can significantly impact drug efficacy and safety. By incorporating this compound into synthetic routes, chemists can access enantiomerically pure products that exhibit improved pharmacological profiles. This has opened up new avenues for developing next-generation pharmaceuticals with enhanced therapeutic benefits.

The application of Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- extends beyond drug development into materials science and agrochemicals. Its structural motifs are reminiscent of natural products that exhibit bioactivity, inspiring the design of novel materials with specific functionalities. For example, derivatives of this compound have been explored as components in polymer formulations due to their ability to influence material properties such as solubility and mechanical strength. Additionally, researchers are investigating its potential use in crop protection agents, where its structural features contribute to the development of environmentally friendly agrochemicals.

The synthesis of Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated hydrogenations have been employed to construct its complex framework efficiently. These methods not only improve yield but also minimize waste, aligning with the principles of green chemistry. The optimization of synthetic pathways for this compound exemplifies the broader trend toward sustainable chemical processes that are both economically viable and environmentally responsible.

Evaluation studies on Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- have revealed its stability under various conditions, making it suitable for long-term storage and transport without degradation. This stability is crucial for industrial applications where consistency is paramount. Furthermore, its compatibility with a wide range of solvents enhances its utility in different chemical environments. Such attributes make it a preferred choice for researchers who require reliable intermediates for their experiments.

The future prospects for Benzenemethanol, α-[[(1-ethylpropyl)amino]methyl]-3-methyl- are promising as new methodologies emerge in synthetic chemistry and drug discovery. Innovations such as flow chemistry and biocatalysis offer exciting opportunities to streamline its production while maintaining high purity standards. Additionally, advances in analytical techniques enable more precise characterization of its derivatives, facilitating better understanding of their biological activities. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.